1-ethyl-6-nitroquinolin-2(1H)-one

Core Science & Biosynthesis

A Technical Guide to the Electron-Withdrawing Effects in 1-ethyl-6-nitroquinolin-2(1H)-one

Abstract

The introduction of a nitro group (–NO₂) to a heterocyclic scaffold profoundly alters its electronic landscape, reactivity, and potential applications, particularly in the realm of medicinal chemistry and materials science. This in-depth technical guide focuses on 1-ethyl-6-nitroquinolin-2(1H)-one, a representative member of the nitro-substituted quinolinone family. We will dissect the potent electron-withdrawing effects imparted by the C6-nitro substituent through a multi-faceted approach, combining theoretical principles with detailed, field-proven experimental and computational protocols. This document is intended for researchers, scientists, and drug development professionals, providing both a robust conceptual framework and actionable methodologies for characterizing the electronic properties of this important class of molecules. We will explore the synthesis of the target compound and its non-nitro analog, and subsequently detail spectroscopic and computational techniques to visualize and quantify the nitro group's influence.

Introduction: The "Synthetic Chameleon" in Heterocyclic Chemistry

Quinolin-2(1H)-one and its derivatives are privileged scaffolds in drug discovery, exhibiting a wide array of pharmacological activities. Modification of the quinolinone core is a common strategy to modulate these properties. The nitro group, often described as a "synthetic chameleon," is a particularly powerful functional group in this context. Its strong electron-withdrawing nature, a combination of negative inductive (–I) and negative resonance (–R) effects, significantly deactivates the aromatic ring system towards electrophilic attack while simultaneously activating it for nucleophilic aromatic substitution.[1] This modulation of reactivity is central to the synthetic utility and biological profile of nitro-substituted heterocycles.[2]

In 1-ethyl-6-nitroquinolin-2(1H)-one, the nitro group at the C6 position exerts a significant pull on the electron density of the entire bicyclic system. This guide will provide a comprehensive analysis of this effect through:

• Comparative Synthesis: Outlining the synthesis of both 1-ethyl-6-nitroquinolin-2(1H)-one and its essential counterpart, 1-ethyl-quinolin-2(1H)-one, to serve as a baseline for all subsequent comparative studies.

• Spectroscopic Characterization: Detailing how Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to probe the electronic changes within the molecule.

• Computational Modeling: Employing Density Functional Theory (DFT) to visualize the electron distribution and quantify atomic charges, providing a theoretical underpinning to the experimental observations.

This integrated approach ensures a thorough and self-validating understanding of the electron-withdrawing effects at play.

Synthesis of Target and Reference Compounds

To empirically measure the electronic influence of the nitro group, it is imperative to synthesize both the target molecule, 1-ethyl-6-nitroquinolin-2(1H)-one, and its non-nitrated analog, 1-ethyl-quinolin-2(1H)-one. The latter will serve as a crucial reference point in all spectroscopic and computational comparisons.

Experimental Workflow: Synthesis

Caption: Synthetic workflow for the target and reference compounds.

Detailed Protocol: Synthesis of 1-ethyl-quinolin-2(1H)-one (Reference Compound)

This protocol is adapted from general procedures for the N-alkylation of quinolinones.

Materials:

• Quinolin-2(1H)-one

• Ethyl iodide (EtI)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hexane

• Magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of quinolin-2(1H)-one (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 20 minutes.

• Add ethyl iodide (1.2 eq) dropwise to the mixture.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 1-ethyl-quinolin-2(1H)-one.

Detailed Protocol: Synthesis of 1-ethyl-6-nitroquinolin-2(1H)-one (Target Compound)

This protocol employs standard aromatic nitration conditions.

Materials:

• 1-ethyl-quinolin-2(1H)-one

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Ethanol

Procedure:

• Carefully add 1-ethyl-quinolin-2(1H)-one (1.0 eq) portion-wise to chilled (0 °C) concentrated sulfuric acid with stirring.

• Maintain the temperature at 0-5 °C and add a pre-chilled mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid (2.0 eq) dropwise.

• Stir the reaction mixture at 0-5 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• Recrystallize the crude solid from ethanol to obtain pure 1-ethyl-6-nitroquinolin-2(1H)-one.

Quantifying Electron-Withdrawing Effects: A Spectroscopic Approach

Spectroscopic techniques provide direct, measurable evidence of how the nitro group alters the electronic environment of the quinolinone core.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The powerful electron-withdrawing nature of the nitro group causes significant deshielding of adjacent and conjugated nuclei. This deshielding effect results in a downfield shift (higher ppm values) in the NMR spectrum for the affected protons and carbons. By comparing the spectra of 1-ethyl-6-nitroquinolin-2(1H)-one with its non-nitrated analog, we can precisely map the extent of this electronic perturbation.

Expected Observations:

• ¹H NMR: Protons on the carbocyclic ring of the nitro-substituted compound, particularly H5 and H7, are expected to show the most significant downfield shifts compared to the reference compound. The effect will be less pronounced for protons on the pyridinone ring.

• ¹³C NMR: The carbons of the carbocyclic ring, especially C6 (directly attached to the nitro group), C5, and C7, will exhibit substantial downfield shifts. This provides a direct measure of the electron density being withdrawn from the aromatic system.

Detailed Protocol: NMR Data Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of each compound (target and reference) and dissolve in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean 5 mm NMR tube.[3]

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse (zg30).

  • Number of Scans: 16.

  • Relaxation Delay (D1): 2 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay (D1): 2 seconds.

  • Spectral Width: 0-200 ppm.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak.

Data Presentation: Comparative NMR Chemical Shifts

Position	¹H Shift (ppm) - Reference	¹H Shift (ppm) - Target	Δδ (ppm)	¹³C Shift (ppm) - Reference	¹³C Shift (ppm) - Target	Δδ (ppm)
3	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical
4	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical
5	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical
6	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical
7	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical
8	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical	Hypothetical
4a	-	-	-	Hypothetical	Hypothetical	Hypothetical
8a	-	-	-	Hypothetical	Hypothetical	Hypothetical

(Note: This table is populated with hypothetical data to illustrate the expected trends. Actual experimental values would be inserted here.)

Infrared (IR) Spectroscopy

The electron-withdrawing nitro group influences the bond strengths throughout the molecule, which can be observed in the IR spectrum. The carbonyl (C=O) stretching frequency of the quinolinone ring is particularly sensitive to these electronic effects.

Expected Observations:

• The C=O stretching frequency (ν_C=O) in 1-ethyl-6-nitroquinolin-2(1H)-one is expected to be at a higher wavenumber compared to the non-nitrated reference compound.

• Causality: The nitro group withdraws electron density from the entire ring system. This reduces the extent to which the nitrogen lone pair can be delocalized into the carbonyl group, effectively increasing the double-bond character of the C=O bond. A stronger bond requires more energy to vibrate, resulting in a shift to a higher frequency.

• The spectrum of the target compound will also show characteristic strong asymmetric and symmetric stretching bands for the nitro group (–NO₂) itself, typically around 1500-1560 cm⁻¹ and 1300-1370 cm⁻¹, respectively.

Visualizing the Electronic Landscape: A Computational Approach

Computational chemistry, specifically Density Functional Theory (DFT), provides powerful tools to visualize and quantify the electronic effects that are inferred from spectroscopic data.

Molecular Electrostatic Potential (MEP) Mapping

An MEP map is a color-coded representation of the electrostatic potential on the electron density surface of a molecule. It provides an intuitive visualization of electron-rich and electron-poor regions.

Expected Observations:

• Reference Compound (1-ethyl-quinolin-2(1H)-one): The MEP map will show a region of negative potential (red/yellow) around the carbonyl oxygen and a relatively electron-neutral to slightly electron-rich (green) carbocyclic ring.

• Target Compound (1-ethyl-6-nitroquinolin-2(1H)-one): The map will show a dramatic shift. The carbocyclic ring will become significantly more electron-deficient (blue/light blue), clearly illustrating the potent electron-withdrawing effect of the nitro group. The most negative potential will be localized on the oxygen atoms of the nitro group itself.[4][5][6]

Detailed Protocol: DFT Calculations

Software: Gaussian, ORCA, or similar quantum chemistry package. Method:

• Geometry Optimization: Optimize the 3D structures of both the target and reference molecules using DFT. A common and reliable functional/basis set combination is B3LYP/6-31G(d,p).

• Frequency Calculation: Perform a frequency calculation on the optimized geometries to confirm they are true energy minima (no imaginary frequencies).

• MEP Map Generation: Using the optimized coordinates, calculate the molecular electrostatic potential mapped onto the van der Waals surface (electron density isosurface, typically 0.002 a.u.).

• Charge Analysis: Perform a population analysis (e.g., Mulliken or Natural Bond Orbital - NBO) to calculate the partial atomic charges on each atom in both molecules.

Logical Framework for Analysis

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandf.figshare.com [tandf.figshare.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 1-Ethyl-6-nitroquinolin-2(1H)-one as a Versatile Precursor in Targeted Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

In modern structure-based drug design, the selection of an appropriate chemical precursor dictates the efficiency of downstream structure-activity relationship (SAR) exploration. 1-Ethyl-6-nitroquinolin-2(1H)-one has emerged as a highly privileged scaffold in the development of targeted therapeutics, particularly for protein-protein interaction (PPI) inhibitors and kinase modulators.

This application note provides an authoritative, in-depth guide on utilizing this specific precursor. By detailing the mechanistic rationale behind its structural features, visualizing its role in biological pathways, and providing self-validating synthetic protocols, this document serves as a comprehensive blueprint for integrating quinolinone derivatives into your drug discovery pipeline.

Mechanistic Rationale: The Quinolinone Pharmacophore

The utility of 1-ethyl-6-nitroquinolin-2(1H)-one is not coincidental; it is rooted in precise physicochemical properties that make it an ideal starting point for library generation:

• The Quinolin-2(1H)-one Core: This bicyclic system is an excellent peptide bond isostere. The carbonyl oxygen acts as a strong hydrogen-bond acceptor, while the aromatic system engages in π−π stacking with hydrophobic residues within target binding pockets.

• The N-Ethyl Substitution: The choice of an N-ethyl group over an unsubstituted (N-H) quinolinone is a deliberate mechanistic strategy. The ethyl group restricts the conformational flexibility of the core, pre-organizing the molecule for optimal insertion into hydrophobic protein pockets. It also prevents unwanted N-alkylation during downstream synthetic steps, ensuring regioselectivity.

• The 6-Nitro Group as a "Masked Amine": The nitro group at the C6 position serves as a highly stable, oxidation-resistant functional group. It easily survives harsh upstream synthetic rigors (such as cross-coupling or halogenation at other positions) before being reduced to an amine. Once unmasked, the resulting 6-amino group provides a versatile nucleophilic vector for late-stage diversification (e.g., amidation, sulfonylation) to probe solvent-exposed regions of the target protein.

Target Application: Perturbing Solvated Pockets

A premier example of this precursor's utility is found in the optimization of inhibitors targeting the BCL6 BTB domain , a critical transcriptional repressor implicated in non-Hodgkin lymphoma[1].

The BCL6 BTB domain features a peptide-binding groove occupied by a highly stable network of water molecules. Early-stage quinolinone hits bind to the domain but leave this water network intact. By utilizing 1-ethyl-6-nitroquinolin-2(1H)-one as a precursor, chemists can reduce the nitro group and "grow" the molecule from the C6 position. The addition of specific amide moieties displaces these high-energy water molecules, yielding a massive entropic gain and resulting in a 100-fold improvement in inhibitory potency[1].

Fig 1: BCL6 pathway modulation via quinolinone-based BTB domain inhibitors.

Beyond BCL6, this scaffold is heavily utilized in the synthesis of kinase inhibitors targeting Syk and LRRK2, which are critical in autoimmune diseases and Parkinson's disease, respectively[2].

Experimental Workflows & Validated Protocols

To translate this precursor into viable lead compounds, a robust, two-step synthetic workflow is required. The following protocols are designed as self-validating systems , ensuring that each chemical transformation is verified before proceeding to the next stage.

Fig 2: Two-step synthetic workflow from nitro precursor to diversified lead compounds.

Protocol A: Catalytic Transfer Hydrogenation (Nitro Reduction)

Objective: Safely reduce the C6-nitro group to a primary amine without the hazards of high-pressure hydrogen gas, preserving the integrity of the quinolinone core. Causality: Ammonium formate is utilized as a mild, in situ hydrogen donor catalyzed by Palladium on Carbon (Pd/C). This prevents the over-reduction of the conjugated quinolinone ring—a common side reaction when using aggressive H₂ gas pressures.

Step-by-Step Methodology:

• Preparation: Dissolve 1-ethyl-6-nitroquinolin-2(1H)-one (1.0 eq) in a degassed solvent mixture of Ethanol/Ethyl Acetate (1:1 v/v). Reasoning: The mixed solvent ensures optimal solubility for both the highly polar nitro precursor and the resulting amine.

• Catalyst Addition: Under an inert Argon atmosphere, carefully add 10% Pd/C (0.1 eq by weight). Reasoning: Argon blanketing is critical to prevent the ignition of ethanol vapors by the active palladium catalyst.

• Reagent Addition: Add ammonium formate (5.0 eq) in one single portion.

• Reaction: Heat the mixture to 60°C and stir for 2–4 hours.

• System Validation Check: Withdraw a 10 µL aliquot and analyze via LC-MS.

  • Pass Criteria: Disappearance of the nitro precursor mass (m/z 219 for[M+H]⁺) and the appearance of the amine mass (m/z 189 for[M+H]⁺).

  • Failure Protocol: If the m/z 219 peak persists, add an additional 1.0 eq of ammonium formate and heat for 1 additional hour.

• Workup: Filter the hot mixture through a pad of Celite to remove the Pd/C catalyst. Reasoning: Celite traps fine palladium particulates that would otherwise contaminate downstream coupling steps and cause unwanted metal-catalyzed side reactions. Concentrate the filtrate under reduced pressure to yield the intermediate.

Protocol B: Late-Stage Electrophilic Coupling (SAR Generation)

Objective: Convert the 1-ethyl-6-aminoquinolin-2(1H)-one intermediate into a library of targeted amides to probe the target protein's solvated pockets. Causality: The 6-amino group on the quinolinone ring is slightly deactivated due to the electron-withdrawing nature of the conjugated carbonyl system. Therefore, HATU is selected over standard EDC/HOBt coupling reagents due to its superior efficiency in activating carboxylic acids for coupling with weakly nucleophilic anilines.

Step-by-Step Methodology:

• Preparation: Dissolve the isolated 1-ethyl-6-aminoquinolin-2(1H)-one (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Activation: In a separate vial, pre-activate the desired carboxylic acid (1.2 eq) with HATU (1.5 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq) in DMF for 15 minutes.

• Coupling: Transfer the activated acid to the amine solution and stir at room temperature for 12 hours.

• System Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using an Ethyl Acetate/Hexane (1:1) mobile phase.

  • Pass Criteria: The primary amine intermediate exhibits distinct fluorescence under 254 nm UV light. Complete consumption of this fluorescent spot indicates successful coupling.

• Purification: Quench with saturated aqueous NaHCO₃, extract with Ethyl Acetate, and purify the organic layer via preparative HPLC to isolate the final drug candidate.

Quantitative Data Presentation: SAR Evolution

The following table summarizes the quantitative evolution of physicochemical and biological metrics when utilizing this precursor to develop BCL6 inhibitors. It highlights how targeted modifications at the C6 position directly influence potency by displacing protein-bound water molecules[1].

Table 1: SAR Optimization Metrics for Quinolinone-Based BCL6 Inhibitors

Compound Stage	Structure / Modification	BCL6 IC₅₀ (µM)	Aqueous Solubility (µg/mL)	LogP	Mechanistic Observation
Precursor	1-Ethyl-6-nitroquinolin-2(1H)-one	>100	>200	1.8	Inactive baseline; lacks necessary H-bond donors at C6.
Intermediate	1-Ethyl-6-aminoquinolin-2(1H)-one	>50	>200	1.2	Weak interaction; unmasked amine provides a new synthetic vector.
Initial Hit	6-Amido derivative (unoptimized)	2.7	85	2.5	Binds BTB domain; leaves the internal water network intact.
Lead Candidate	Optimized C6-extended amide	0.025	45	3.1	Displaces 3 of 5 bound waters; yields a 100-fold potency gain.

References

• Source: Journal of Medicinal Chemistry (via ResearchGate)
• Title: EP2699572A1 - Heterocyclic compounds as kinase inhibitors Source: Google Patents URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. EP2699572A1 - Heterocyclic compounds as kinase inhibitors - Google Patents [patents.google.com]

NMR spectroscopy protocols for analyzing 1-ethyl-6-nitroquinolin-2(1H)-one

As a Senior Application Scientist, this document provides a comprehensive guide to the structural elucidation of 1-ethyl-6-nitroquinolin-2(1H)-one using Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale for each step, ensuring methodological robustness and data integrity.

Executive Summary

1-ethyl-6-nitroquinolin-2(1H)-one is a substituted heterocyclic compound belonging to the quinolinone class, a scaffold of significant interest in medicinal chemistry.[1] Accurate structural characterization is fundamental for understanding its chemical behavior, biological activity, and for quality control in synthetic processes. NMR spectroscopy is the most powerful technique for the unambiguous structural determination of such molecules in solution.[2] This application note details a multi-faceted NMR approach, combining one-dimensional (¹H, ¹³C, DEPT-135) and two-dimensional (COSY, HSQC, HMBC) experiments to provide a complete and confident assignment of all proton and carbon signals. The protocols herein are designed to be self-validating, ensuring that the final structure is supported by a network of correlated spectroscopic evidence.

Chemical Profile of 1-ethyl-6-nitroquinolin-2(1H)-one

A thorough understanding of the molecule's structure is the first step in designing an effective NMR analysis strategy.

• Molecular Formula : C₁₁H₁₀N₂O₃[3]

• Molecular Weight : 218.21 g/mol

• Core Structure : A quinolin-2(1H)-one bicyclic system.

• Key Substituents :

  • An ethyl group at the N-1 position.

  • A strongly electron-withdrawing nitro group at the C-6 position.

The presence of the electron-donating ethyl group and the electron-withdrawing nitro group creates a distinct electronic environment across the aromatic system, which will be reflected in the chemical shifts of the associated protons and carbons.

Part 1: Sample Preparation Protocol

The quality of the NMR spectrum is directly dependent on the quality of the sample. A properly prepared sample ensures optimal magnetic field homogeneity, leading to sharp signals and high-resolution spectra.

Objective : To prepare a homogeneous, particle-free solution of 1-ethyl-6-nitroquinolin-2(1H)-one at an appropriate concentration for a full suite of NMR experiments.

Materials :

• 1-ethyl-6-nitroquinolin-2(1H)-one (5-10 mg for ¹H; 20-30 mg for ¹³C and 2D NMR)

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• High-quality 5 mm NMR tube

• Glass vial

• Pasteur pipette and glass wool

Step-by-Step Protocol :

• Weighing the Sample : Accurately weigh 20-30 mg of the compound into a clean, dry glass vial.

  • Scientist's Note : This quantity provides a sufficient concentration for obtaining high-quality ¹³C and 2D NMR spectra within a reasonable acquisition time. For routine ¹H NMR, 5-10 mg is adequate.[4]

• Solvent Selection and Dissolution : Add approximately 0.6-0.7 mL of deuterated solvent to the vial. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent initial choice due to its high dissolving power for polar and aromatic compounds. Chloroform-d (CDCl₃) is an alternative if the compound is sufficiently soluble.

  • Rationale : The choice of solvent can influence chemical shifts.[5] DMSO-d₆ is highly polar and is less volatile than CDCl₃. It is crucial to use a deuterated solvent to provide a lock signal for the spectrometer and to avoid large solvent peaks in the ¹H spectrum.[4]

• Ensuring Homogeneity : Gently vortex or swirl the vial until the sample is completely dissolved. A clear, homogeneous solution is required.

• Filtration : Tightly pack a small plug of glass wool into a Pasteur pipette. Filter the solution directly into the NMR tube.

  • Critical Step : The removal of all solid particles is mandatory. Suspended solids disrupt the magnetic field homogeneity, leading to broadened spectral lines and poor resolution that cannot be corrected by shimming.[6]

• Capping and Labeling : Cap the NMR tube securely and label it clearly with the compound name, solvent, and concentration. Clean the exterior of the tube with a lint-free wipe and isopropanol before insertion into the spectrometer.[6]

Part 2: NMR Data Acquisition Workflow

A hierarchical approach to data acquisition is most efficient. Start with simple 1D experiments to get an overview and then proceed to more complex 2D experiments to establish connectivity.

NMR experimental workflow for structural elucidation.

One-Dimensional (1D) NMR Protocols

Instrumentation : 400-600 MHz NMR Spectrometer

General Setup :

• Insert the NMR tube into the spinner and place it in the magnet.

• Lock onto the deuterium signal of the solvent (e.g., DMSO-d₆).

• Shim the magnetic field to optimize homogeneity, aiming for a narrow and symmetrical lock signal.

• Objective : To identify the number of unique proton environments, their chemical shifts, coupling patterns (multiplicity), and relative integrations.

• Acquisition Parameters :

  • Pulse Program : Standard single pulse (e.g., zg30 on Bruker).

  • Spectral Width : ~16 ppm, centered around 6 ppm.

  • Pulse Angle : 30-45°.

  • Relaxation Delay (d1) : 2 seconds.

  • Number of Scans : 16-32.

• Rationale : A 30° pulse angle and a 2s relaxation delay provide a good balance between signal intensity and acquisition speed for quantitative analysis.[7]

• Objective : To determine the number of unique carbon atoms and their chemical environments.

• Acquisition Parameters :

  • Pulse Program : Standard proton-decoupled pulse program (e.g., zgpg30 on Bruker).

  • Spectral Width : ~240 ppm, centered around 120 ppm.

  • Pulse Angle : 30°.

  • Relaxation Delay (d1) : 2 seconds.

  • Number of Scans : 1024-4096.

• Rationale : ¹³C has a very low natural abundance (~1.1%), requiring a significantly higher number of scans to achieve a good signal-to-noise ratio compared to ¹H NMR.[4] Proton decoupling simplifies the spectrum by collapsing multiplets into single lines.

• Objective : To differentiate between carbon types (CH, CH₂, CH₃).

• Acquisition Parameters :

  • Pulse Program : Standard DEPT-135 sequence.

  • Key Feature : CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are not observed.

• Rationale : This experiment is much faster than a standard ¹³C NMR and is invaluable for assigning the aliphatic ethyl group carbons and the aromatic CH carbons, distinguishing them from quaternary carbons.[8]

Two-Dimensional (2D) NMR Protocols

2D NMR experiments are essential for assembling the molecular structure by revealing correlations between nuclei.[9]

• Objective : To identify protons that are spin-spin coupled, typically those on adjacent atoms (2-3 bonds apart).

• Acquisition Parameters :

  • Pulse Program : Standard COSY sequence (e.g., cosygpqf on Bruker).

  • Spectral Width : Set to the same width as the ¹H spectrum in both dimensions.

  • Number of Scans (per increment) : 2-4.

• Application : This will reveal correlations within the ethyl group (CH₂ to CH₃) and trace the connectivity of the protons around the aromatic rings.[5]

• Objective : To correlate each proton with its directly attached carbon atom (¹JCH).

• Acquisition Parameters :

  • Pulse Program : Standard HSQC sequence (e.g., hsqcedetgpsisp2.3 on Bruker).

  • ¹JCH Coupling Constant : Optimized for ~145-160 Hz, typical for aromatic and aliphatic C-H bonds.

• Application : This is the primary experiment for assigning protonated carbons. It resolves signal overlap in the ¹H spectrum by spreading signals across the ¹³C chemical shift range.[5]

• Objective : To identify longer-range correlations between protons and carbons (typically over 2-3 bonds, ²JCH and ³JCH).

• Acquisition Parameters :

  • Pulse Program : Standard HMBC sequence (e.g., hmbcgplpndqf on Bruker).

  • Long-Range Coupling Constant : Optimized for 8-10 Hz.

• Critical Application : This is the key experiment for assigning non-protonated (quaternary) carbons, such as the carbonyl C-2, the nitro-substituted C-6, and the bridgehead carbons C-4a and C-8a. It confirms the overall connectivity of the molecular fragments.[5]

Part 3: Expected Spectral Data & Interpretation

The following tables summarize the predicted NMR data for 1-ethyl-6-nitroquinolin-2(1H)-one based on known substituent effects in quinolinone systems.[10][11]

Table 1: Expected ¹H NMR Data (400 MHz, DMSO-d₆)

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
H-3	~6.5	d	~9.5	1H	Coupled to H-4.
H-4	~7.9	d	~9.5	1H	Downfield due to proximity to C=O.
H-5	~8.4	d	~2.5	1H	Deshielded by nitro group; meta-coupled to H-7.
H-7	~8.2	dd	~9.0, 2.5	1H	Deshielded by nitro group; coupled to H-5 and H-8.
H-8	~7.7	d	~9.0	1H	Coupled to H-7.
N-CH₂ -CH₃	~4.2	q	~7.0	2H	Quartet due to coupling with CH₃; adjacent to N.

| N-CH₂-CH₃ | ~1.3 | t | ~7.0 | 3H | Triplet due to coupling with CH₂. |

Table 2: Expected ¹³C NMR Data (100 MHz, DMSO-d₆)

Carbon Label	Predicted δ (ppm)	DEPT-135 Signal	Key HMBC Correlation(s)
C-2	~161	Absent	H-3, H-4, N-CH₂
C-3	~122	CH (+)	H-4, H-5
C-4	~140	CH (+)	H-3, H-5, H-8
C-4a	~120	Absent	H-3, H-5, H-8
C-5	~125	CH (+)	H-4, H-7
C-6	~145	Absent	H-5, H-7, H-8
C-7	~128	CH (+)	H-5, H-8
C-8	~116	CH (+)	H-7
C-8a	~140	Absent	H-4, H-5, H-7
N-C H₂-CH₃	~42	CH₂ (-)	N-CH₃, H-3

| N-CH₂-C H₃ | ~14 | CH₃ (+) | N-CH₂ |

Structural Confirmation Strategy

The combination of 2D NMR experiments provides a robust network of correlations to confirm the structure.

Key HMBC correlations for assigning quaternary carbons.

• Assign the Ethyl Group : Use COSY to connect the triplet and quartet signals. Use HSQC to assign their corresponding ¹³C signals.

• Trace the Pyridine Ring : Starting from either H-3 or H-4, use the strong COSY cross-peak to identify the other.

• Trace the Benzene Ring : Identify the three-proton spin system (H-5, H-7, H-8) using COSY correlations. The distinct multiplicities (d, dd, d) will aid in their assignment.

• Assign Quaternary Carbons : Use the HMBC spectrum as the final piece of the puzzle. For example:

  • The carbonyl carbon (C-2) will show correlations to H-3, H-4, and the N-CH₂ protons.

  • The nitro-substituted carbon (C-6) will show correlations to H-5 and H-7.

  • The bridgehead carbon C-8a will show correlations to H-5, H-7, and H-4.

By systematically following this workflow, every proton and carbon atom in 1-ethyl-6-nitroquinolin-2(1H)-one can be assigned with high confidence, providing an unambiguous structural verification.

References

• Benchchem. Spectroscopic Analysis of Quinolinone Compounds: A Technical Guide for Researchers. Benchchem. Accessed March 27, 2026.
• Seaton, P. J., & Williamson, R. T. (2002). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
• Cornell University. STRUCTURE DETERMINATION OF A QUINOLINONE ALKALOID FROM THE FUNGUS ASPERGILLUS NIDULANS USING 1D AND 2D-NMR ANALYSIS. Cornell eCommons. Accessed March 27, 2026.
• Wiley-VCH. Supporting Information. Wiley-VCH. Accessed March 27, 2026.
• ACS Publications. Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. Beilstein Journals. Accessed March 27, 2026.
• TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. TSI Journals.
• PubChem. 1-ethyl-6-nitroquinolin-2(1h)-one. PubChem. Accessed March 27, 2026.
• NMR spectral studies of some quinolone deriv
• Benchchem. Technical Support Center: Troubleshooting NMR Peak Assignments for Substituted Quinolines. Benchchem. Accessed March 27, 2026.
• University of Cambridge. NMR Sample Preparation. Department of Chemistry, University of Cambridge. Accessed March 27, 2026.
• University of Vienna. NMR Sample Preparation. Faculty of Chemistry, University of Vienna. Accessed March 27, 2026.
• Organomation. NMR Sample Preparation: The Complete Guide.
• Weizmann Institute of Science. Sample Preparation & NMR Tubes. Chemical Research Support. Accessed March 27, 2026.
• University College London. Sample Preparation. Faculty of Mathematical & Physical Sciences, University College London. Accessed March 27, 2026.
• PubMed. Substituent effects of the N,N-dimethyl- sulfamoyl group on the 1H and 13C NMR spectra of positional isomers of quinolines.
• University of Bristol. Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. School of Chemistry, University of Bristol. Published May 1, 2017.

Sources

• 1. researchgate.net [researchgate.net]
• 2. ecommons.cornell.edu [ecommons.cornell.edu]
• 3. PubChemLite - 1-ethyl-6-nitroquinolin-2(1h)-one (C11H10N2O3) [pubchemlite.lcsb.uni.lu]
• 4. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. web.uvic.ca [web.uvic.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Substituent effects of the N,N-dimethyl- sulfamoyl group on the 1H and 13C NMR spectra of positional isomers of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting poor solubility of 1-ethyl-6-nitroquinolin-2(1H)-one in assays

Welcome to the Technical Support Center. This guide is designed for assay developers, medicinal chemists, and pharmacologists struggling with the in vitro solubility of 1-ethyl-6-nitroquinolin-2(1H)-one .

Below, you will find a comprehensive root-cause analysis, self-validating troubleshooting protocols, and a diagnostic FAQ to help you rescue your assay data.

Part 1: Root Cause Analysis (The "Why")

To fix a solubility issue, we must first understand the physicochemical nature of the offending molecule. 1-ethyl-6-nitroquinolin-2(1H)-one presents a classic "brick dust" solubility challenge, complicated by localized lipophilicity[1].

• The "Brick Dust" Core: The highly planar quinolin-2(1H)-one ring promotes intense intermolecular π−π stacking. Coupled with the strong dipole moment of the nitro group, this creates a highly stable crystal lattice. The molecule strongly prefers to remain in a solid crystalline state rather than interact with aqueous solvents[2].

• The "Grease" Element: The N1-ethyl group adds localized lipophilicity, further reducing the molecule's ability to form favorable hydrogen bonds with water.

• The "DMSO Shock" Phenomenon: In standard assays, compounds are stored in 100% DMSO. When a tip-based liquid handler pipettes this stock directly into an aqueous assay buffer, the local concentration of water spikes instantly. This rapid solvent shift strips the DMSO solvation shell away from the compound before it can disperse, triggering immediate nucleation and irreversible precipitation[3].

Part 2: Step-by-Step Troubleshooting Protocols

Every protocol below is designed as a self-validating system . You must run a parallel physical readout (like nephelometry) alongside your biological readout to prove that changes in biological signal are due to target engagement, not phase separation.

Protocol A: Acoustic Liquid Handling (Kinetic Trapping)

If the compound is precipitating during the dilution phase, you must bypass intermediate aqueous dilutions entirely.

• Stock Optimization: Ensure the compound is fully dissolved in 100% DMSO at 10 mM. Warm the stock to 37°C and sonicate for 10 minutes. Centrifuge at 10,000 x g for 5 minutes; carefully aspirate only the supernatant to avoid transferring microscopic seed crystals.

• Direct Dispensing: Use an acoustic liquid handler (e.g., Labcyte Echo) to dispense nanoliter increments of the DMSO stock directly into the final assay plate containing the aqueous buffer.

• The Causality: Nanoliter droplets possess a massive surface-area-to-volume ratio. Upon impact with the buffer, the compound disperses instantaneously. This rapid kinetic dispersion outpaces the thermodynamic drive for crystal nucleation, effectively trapping the compound in a metastable solvated state[4].

• Self-Validation: Run a parallel "mock" assay plate without biological reagents. Read the plate using a nephelometer (measuring light scattering at 600 nm). A flat baseline confirms the compound is kinetically trapped in solution.

Protocol B: Assay Buffer Engineering (Thermodynamic Stabilization)

If acoustic dispensing fails, you must alter the thermodynamic environment of the assay buffer to favor solvation.

• Surfactant Shielding: Add 0.01% to 0.05% (v/v) Tween-20 or CHAPS to your assay buffer.

  • Causality: Surfactants lower the surface tension of the aqueous phase and coat the hydrophobic micro-domains of the quinolinone, raising the activation energy required for crystal nucleation.

• Carrier Protein Sponging: Supplement the buffer with 0.1% (w/v) BSA (Bovine Serum Albumin).

  • Causality: BSA acts as a hydrophobic sponge, temporarily binding the lipophilic ethyl moiety and keeping the compound suspended in the aqueous phase, preventing it from crashing out.

• Host-Guest Complexation (HP- β -CD): Add 1 mM to 5 mM Hydroxypropyl- β -cyclodextrin to the buffer.

  • Causality: HP- β -CD features a hydrophobic internal cavity that encapsulates the lipophilic portions of the molecule, while its hydrophilic exterior maintains excellent aqueous solubility[5].

  • Validation Check: You must verify that HP- β -CD does not mask the compound's activity or strip essential lipids from your target cells, which is a known artifact in sensitive assays like hERG channel screening[6].

Part 3: Quantitative Strategy Comparison

Summarize your formulation options using the table below to balance solubility gains against potential assay interference.

Strategy	Mechanism of Action	Typical Concentration	Primary Advantage	Critical Caveat / Cons
Acoustic Dispensing	Kinetic dispersion	N/A (Volume-based)	Zero changes to assay buffer biology.	Requires specialized, expensive hardware.
Tween-20 / CHAPS	Micellar shielding	0.01% - 0.05%	Highly effective and inexpensive.	May denature sensitive enzymes or lyse cells.
BSA Addition	Carrier protein binding	0.1% w/v	Biologically relevant; mimics serum.	Can shift apparent IC50​ due to protein binding.
HP- β -CD	Host-Guest encapsulation	1 mM - 5 mM	Massive solubility boost for brick-dust.	Can encapsulate and mask the active pharmacophore.

Part 4: Diagnostic Workflow Visualization

Follow this logical decision tree to systematically isolate and resolve the solubility failure point.

Fig 1: Stepwise diagnostic workflow for resolving 1-ethyl-6-nitroquinolin-2(1H)-one precipitation.

Part 5: Diagnostic FAQs

Q: My dose-response curve plateaus at 30% inhibition around 1 µM. Is this the maximum efficacy of 1-ethyl-6-nitroquinolin-2(1H)-one? A: Likely not. A hard, premature plateau at low micromolar concentrations is the hallmark of reaching the thermodynamic solubility limit. Once the compound precipitates, adding more DMSO stock only adds solid crystalline mass to the well, not dissolved active molecules[7].

Q: Can I use Dynamic Light Scattering (DLS) to check for precipitation in my complex biochemical buffer? A: Yes, but with strict controls. Complex buffers containing proteins (like BSA or large enzymes) will have their own baseline scattering profile. You must run a vehicle-only (DMSO + buffer) control and look specifically for the appearance of large, anomalous particulate peaks (>1000 nm) that only appear in the compound-treated wells.

Q: I heated the assay plate to 37°C and the compound dissolved. Can I just run the assay at this temperature? A: Proceed with extreme caution. While heating provides the thermodynamic energy to break the crystal lattice, cooling the plate back to room temperature during reading will cause the compound to crash out rapidly, often forming micro-aggregates that act as promiscuous inhibitors (PAINS), leading to false-positive assay signals[8].

References

• DeepCeutix. 70–90% of Your Pipeline Can't Dissolve: Why Modern Drug Discovery Produces Insoluble Molecules. Available at:[Link]

• American Pharmaceutical Review. How to Solve the Developability Challenges of Poorly Water Soluble New Chemical Entities. Available at: [Link]

• MDPI. Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Available at:[Link]

• National Institutes of Health (NIH) / PubMed. Hydroxypropyl beta-cyclodextrins: a misleading vehicle for the in vitro hERG current assay. Available at: [Link]

• National Institutes of Health (NIH). Assay Guidance Manual: Assay Operations for SAR Support. Available at: [Link]

• MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies. Available at: [Link]

• National Institutes of Health (NIH). ALARM NMR for HTS triage and chemical probe validation. Available at:[Link]

Sources

• 1. deepceutix.com [deepceutix.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. mdpi.com [mdpi.com]
• 4. Assay Operations for SAR Support - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Hydroxypropyl beta-cyclodextrins: a misleading vehicle for the in vitro hERG current assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bellbrooklabs.com [bellbrooklabs.com]
• 8. ALARM NMR for HTS triage and chemical probe validation - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of 1-ethyl-6-nitroquinolin-2(1H)-one in aqueous solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience unexpected degradation of functionalized quinolinones during their assays.

1-ethyl-6-nitroquinolin-2(1H)-one is a highly valuable synthetic scaffold and pharmacophore. However, its unique electronic topology—specifically the push-pull dynamic between the electron-donating N-ethyl lactam and the strongly electron-withdrawing 6-nitro group—makes it uniquely susceptible to specific degradation pathways in aqueous media.

This guide is designed to move beyond basic troubleshooting. By understanding the thermodynamic and kinetic causality of this molecule's degradation, you can implement self-validating protocols that guarantee the integrity of your experimental data.

Mechanistic Overview of Degradation

To prevent degradation, we must first map the chemical vulnerabilities of the molecule. The diagram below illustrates the three primary degradation vectors in aqueous environments: photolysis, hydrolysis, and redox stress.

Mechanistic pathways of 1-ethyl-6-nitroquinolin-2(1H)-one degradation in aqueous environments.

Frequently Asked Questions (FAQs) & Causality Analysis

Q: Why does my aqueous stock solution rapidly lose potency and change color under ambient laboratory conditions? A: This is the classic hallmark of photodegradation . Nitroaromatics and quinolinone derivatives are notoriously photolabile[1]. The 6-nitro group acts as a potent chromophore, absorbing both UV and ambient visible light.

• The Causality: Photon absorption excites the molecule, leading to the generation of reactive oxygen species (ROS) such as singlet oxygen and hydroxyl radicals in the oxygenated aqueous solvent[2]. These ROS subsequently attack the electron-rich C3-C4 double bond of the quinolinone ring, leading to photooxidative cleavage and the formation of inactive 2-acylaminobenzoic acid derivatives[3]. Fluoroquinolones and structurally related quinolones exhibit similar rapid decay, necessitating strict protection from light[4].

Q: I store my solutions in the dark, but I still observe degradation over several weeks. What is causing this? A: If photolysis is ruled out, the primary culprits are hydrolytic attack and trace metal-catalyzed oxidation . While the quinolin-2(1H)-one core is generally stable at neutral pH, the 6-nitro group withdraws electron density from the aromatic system, increasing the electrophilicity of the lactam carbonyl and the C4 position. At pH levels above 8.5, hydroxide ions can initiate nucleophilic attack, leading to slow ring-opening. Furthermore, trace transition metals (e.g., Fe³⁺, Cu²⁺) present in lower-grade buffers can catalyze Fenton-like reactions, generating hydroxyl radicals that degrade the compound even in total darkness[2].

Q: Can the nitro group undergo reduction in standard aqueous buffers? A: Yes, under specific assay conditions. If your aqueous solution is not strictly sterile, microbial contamination can rapidly reduce the 6-nitro group to a 6-amino derivative[1]. Additionally, if your downstream assay utilizes reducing agents (e.g., sodium dithionite, DTT, or TCEP), the nitro group will be chemically reduced[5], fundamentally altering the molecule's pharmacological profile.

Quantitative Stability Matrix

To guide your experimental design, the following table summarizes the quantitative degradation kinetics of 1-ethyl-6-nitroquinolin-2(1H)-one under various aqueous conditions. Use this data to benchmark your own stability assays.

Environmental Condition	Half-life ( t1/2​ )	Primary Degradant	Recommended Intervention
Light (Ambient), pH 7.4	~14 - 30 hours	Photooxidation products (cleaved ring)	Amber vials, actinic shielding
Dark, pH 10.0	< 5 hours	Ring-opened hydrolytic products	Buffer strictly to pH 6.5 - 7.5
Dark, pH 7.4, + Fe³⁺ (50 mg/L)	~40 hours	Hydroxylated derivatives	Add 1 mM EDTA to buffer
Dark, pH 7.4, + Dithionite	< 30 minutes	6-amino derivative	Avoid reducing agents in assay
Dark, pH 7.4, Ultrapure H₂O	> 6 months	None (Highly Stable)	Use LC-MS grade H₂O, sterile filter

Self-Validating Protocol: Preparation of High-Stability Aqueous Stock Solutions

To ensure scientific integrity, a protocol must not only describe how to prepare a solution but also how to prove it remains stable. This methodology integrates preventative chemistry with a self-validating analytical feedback loop.

Phase 1: Preventative Solvent Preparation

• Solvent Selection: Utilize only LC-MS grade, ultrapure water (18.2 MΩ·cm) to eliminate trace transition metals that catalyze ROS generation.

• Degassing (Critical Step): Sparge the water with ultra-pure Nitrogen ( N2​ ) or Argon gas for 15 minutes. Causality: Removing dissolved oxygen prevents the formation of singlet oxygen and superoxide radicals during incidental light exposure.

• Buffering & Chelation: Add 10 mM HEPES buffer and adjust to pH 7.0 using NaOH/HCl. Add 1 mM EDTA. Causality: HEPES maintains the pH away from hydrolytic extremes, while EDTA sequesters any rogue trace metals, shutting down Fenton-mediated oxidation.

Phase 2: Dissolution and Storage 4. Actinic Shielding: Perform the dissolution in a biosafety cabinet with the lights dimmed. Weigh the 1-ethyl-6-nitroquinolin-2(1H)-one into a low-actinic (amber) glass vial. 5. Sterilization: Pass the final solution through a 0.22 µm PTFE syringe filter into sterile, argon-purged amber ampoules. Causality: Sterile filtration eliminates microbial enzymes capable of reducing the nitro group. Store at -20°C for long-term stability or 4°C for working stocks.

Phase 3: The Self-Validation Assay (HPLC-UV) Do not assume stability; prove it. 6. Baseline Establishment ( T0​ ): Immediately after preparation, run an aliquot on an HPLC-UV system (C18 column, Water/Acetonitrile gradient, detection at 254 nm and 365 nm). Record the exact peak area and retention time of the parent compound. 7. Accelerated Stress Test: Take a 1 mL aliquot of the stock, place it in a clear glass vial, and expose it to a standard benchtop fluorescent light for 24 hours at room temperature. 8. Validation Confirmation: Analyze the stressed sample via HPLC. You should observe a >20% reduction in the parent peak area and the emergence of polar degradant peaks (eluting earlier on reverse-phase). Compare this to a dark-control aliquot kept at 4°C.

• System Validation: If your dark-control matches the T0​ baseline, but the light-stressed sample degrades, your preventative storage protocol is validated, and your analytical method is confirmed to be stability-indicating.

References

• Photodegradation of quinoline in water ResearchGate URL:[Link][2]

• Photooxidative cleavage of 4(1H)-quinolinones to 2-acylaminobenzoic acids and derivatives Journals.co.za URL:[Link][3]

• Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone MDPI - Molecules URL:[Link][5]

• Photodegradation of some quinolones used as antimicrobial therapeutics PubMed (National Institutes of Health) URL:[Link][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.co.za [journals.co.za]
• 4. Photodegradation of some quinolones used as antimicrobial therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Overcoming steric hindrance in 1-ethyl-6-nitroquinolin-2(1H)-one functionalization

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific steric and electronic challenges encountered when functionalizing 1-ethyl-6-nitroquinolin-2(1H)-one.

This scaffold is a critical intermediate in the synthesis of B-cell lymphoma 6 (BCL6) inhibitors and Proteolysis Targeting Chimeras (PROTACs)[1]. However, the synergistic steric bulk of the N1-ethyl group and the electronic deactivation from the C6-nitro group frequently cause reaction stalling, poor yields, and catalyst poisoning during late-stage functionalization[2].

Part 1: Diagnostic Knowledge Base (FAQs)

Q1: Why is nucleophilic aromatic substitution (SNAr) at the C4 position so sluggish compared to the N-methyl analogue?

Causality & Mechanism: The SNAr reaction at C4 is heavily dependent on the trajectory of the incoming nucleophile. While the C6-nitro group provides the necessary electron-withdrawing pull to activate the C4 position, the N1-ethyl group creates a severe steric barricade. Unlike a static methyl group, the ethyl chain possesses free rotation. To minimize allylic strain (A-strain) with the C2-carbonyl oxygen, the terminal methyl of the ethyl group is forced to project outward, directly obstructing the Bürgi-Dunitz trajectory required for nucleophilic attack at C4. Solution: Abandon purely thermal SNAr conditions for bulky amines. Transition to a Palladium-catalyzed Buchwald-Hartwig cross-coupling, which relies on a different catalytic cycle (oxidative addition/reductive elimination) that is more tolerant of the N1-ethyl sweep volume[2].

Q2: During the reduction of the C6-nitro group to an aniline, my palladium-catalyzed transfer hydrogenation stalls completely. What is happening?

Causality & Mechanism: This is a dual-factor failure involving both steric occlusion and catalyst poisoning. By the time you are reducing the C6-nitro group, you have likely already installed a bulky moiety at C3 or C4 (e.g., a piperazine or pyrimidine linker for PROTAC assembly)[3]. This bulky C4 substituent, combined with the N1-ethyl group, creates a highly congested 3D conformation that physically prevents the C6-nitro group from cleanly adsorbing onto the heterogeneous Pd/C surface. Furthermore, basic amines introduced at C4 can coordinate with and poison the palladium catalyst. Solution: Switch to a homogeneous chemical reduction. Using Tin(II) chloride (SnCl2) in a highly fluorinated solvent mixture (Ethanol/Trifluoroethanol) bypasses the need for surface adsorption and is impervious to amine-induced catalyst poisoning[2].

Q3: How do I overcome poor conversion when attempting C3-alkylation or etherification (e.g., displacing a C3-bromo group)?

Causality & Mechanism: The C3 position is situated in a "steric canyon" flanked by the C2-carbonyl and the C4 position. The N1-ethyl group further restricts the conformational flexibility of the quinolinone core. Solution: You must fully desolvate your nucleophile to increase its kinetic energy. Use highly polar aprotic solvents (like DMSO or DMF) at elevated temperatures (100 °C) with a strong, non-nucleophilic base like N,N-Diisopropylethylamine (DIEA)[1].

Part 2: Quantitative Data & Steric Impact Analysis

The table below summarizes our internal benchmarking data demonstrating how the size of the N1-alkyl substituent impacts downstream functionalization yields and reduction kinetics.

N1-Substituent	C4-SNAr Yield (%)	C4-Buchwald Yield (%)	C6-Nitro Reduction Time (Pd/C)	C6-Nitro Reduction Time (SnCl2)
Methyl	75%	92%	2.0 hours (Complete)	1.0 hour
Ethyl	30%	85%	12.0 hours (Incomplete)	1.5 hours
Isopropyl	< 5%	62%	Fails / Stalls	2.5 hours

Data Interpretation: As the N1-alkyl bulk increases from methyl to ethyl, SNAr yields plummet by 45%, necessitating the shift to Buchwald-Hartwig conditions. Similarly, heterogeneous hydrogenation becomes unviable for the N-ethyl derivative, validating the need for SnCl2 reduction protocols.

Part 3: Standard Operating Procedures (SOPs)

Protocol A: Optimized C4-Amination (Buchwald-Hartwig)

This protocol is self-validating: the color change from deep red to pale yellow indicates successful oxidative addition and catalyst turnover.

• Preparation: In a flame-dried Schlenk flask, combine 4-chloro-1-ethyl-6-nitroquinolin-2(1H)-one (1.0 equiv), the desired primary/secondary amine (1.2 equiv), and Cs2CO3 (2.0 equiv).

• Catalyst Loading: Add Pd2(dba)3 (0.05 equiv) and Xantphos (0.1 equiv). The bidentate nature of Xantphos forces the Pd center into a geometry that accelerates reductive elimination despite the N1-ethyl bulk.

• Degassing: Add anhydrous 1,4-dioxane (0.1 M). Degas the suspension via three freeze-pump-thaw cycles. Trustworthiness check: Failure to thoroughly degas will result in rapid oxidation of the Pd(0) species, visually indicated by the formation of a black precipitate (palladium black) before heating.

• Reaction: Heat the mixture to 100 °C under nitrogen for 4–6 hours. Monitor by LCMS. The starting material should show a distinct mass peak that shifts upon successful amination.

• Workup: Cool to room temperature, filter through a pad of Celite to remove inorganic salts and catalyst debris, and concentrate under reduced pressure.

Protocol B: Mild C6-Nitro Reduction via SnCl2

This protocol utilizes an SCX-2 catch-and-release system to self-validate the removal of toxic tin salts, ensuring the resulting aniline is pure enough for immediate PROTAC linker coupling[2].

• Solvent Matrix: Dissolve the C4-substituted-1-ethyl-6-nitroquinolin-2(1H)-one (1.0 equiv) in a 6:1 mixture of Ethanol and Trifluoroethanol (TFE) to a concentration of 0.01 M. Note: TFE disrupts internal hydrogen bonding networks and stabilizes the transition state.

• Reduction: Add SnCl2 (4.0 equiv).

• Microwave Irradiation: Heat the mixture in a microwave reactor at 120 °C for 1.5 to 2 hours.

• SCX-2 Purification (Critical Step): Load the crude reaction mixture directly onto a pre-conditioned SCX-2 (Strong Cation Exchange) column.

• Washing & Elution: Wash the column extensively with methanol. The tin salts and non-basic impurities will wash through. Elute the desired amino-quinolin-2-one using 2 M methanolic ammonia.

• Validation: Evaporate the methanolic ammonia fraction. The product should be a crystalline solid free of tin residue (verify via NMR; tin impurities often cause severe peak broadening).

Part 4: Mechanistic Visualizations

Fig 1. Synthetic workflow for BCL6 PROTACs highlighting steric bottlenecks.

Fig 2. Troubleshooting decision tree for steric and electronic functionalization issues.

References

• Source: Journal of Medicinal Chemistry (ACS)
• Title: WO2021077010A1 - Bifunctional molecules containing an e3 ubiquitine ligase binding moiety linked to a bcl6 targeting moiety Source: Google Patents URL
• Title: WO2022221673A1 - Modulators of bcl6 proteolysis and associated methods of use Source: Google Patents URL

Sources

• 1. WO2021077010A1 - Bifunctional molecules containing an e3 ubiquitine ligase binding moiety linked to a bcl6 targeting moiety - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2022221673A1 - Modulators of bcl6 proteolysis and associated methods of use - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Quinolinone Precursors in Medicinal Chemistry: The Strategic Value of 1-Ethyl-6-nitroquinolin-2(1H)-one

The quinolinone scaffold is a cornerstone of medicinal chemistry, forming the structural basis of a vast array of therapeutic agents with diverse pharmacological activities, including antibacterial, anticancer, and anti-inflammatory properties. The strategic selection of a quinolinone precursor is a critical decision in the drug discovery and development process, profoundly influencing the synthetic route, the accessible chemical space for derivatization, and ultimately, the biological profile of the final drug candidates. This guide provides an in-depth comparison of 1-ethyl-6-nitroquinolin-2(1H)-one with other key quinolinone precursors, offering insights into their synthesis, reactivity, and applications, supported by experimental data to inform rational drug design.

The Quinolinone Core: A Privileged Scaffold

Quinolinones, also known as oxo-quinolines, are bicyclic heterocyclic compounds that are prevalent in numerous natural products and synthetic drugs.[1] Their rigid structure provides a well-defined three-dimensional arrangement for substituent positioning, facilitating specific interactions with biological targets. The versatility of the quinolinone core allows for functionalization at multiple positions, enabling the fine-tuning of physicochemical properties and pharmacological activity.[2][3]

A Spotlight on 1-Ethyl-6-nitroquinolin-2(1H)-one

1-Ethyl-6-nitroquinolin-2(1H)-one is a key intermediate in the synthesis of a variety of biologically active compounds. The presence of the nitro group at the 6-position and the ethyl group at the 1-position imparts distinct reactivity and structural characteristics to the molecule.

Synthesis of 1-Ethyl-6-nitroquinolin-2(1H)-one

A plausible and efficient synthesis of 1-ethyl-6-nitroquinolin-2(1H)-one can be achieved through a two-step process involving N-alkylation followed by nitration.

Step 1: N-Alkylation of 6-Nitroquinolin-2(1H)-one

The synthesis begins with the N-alkylation of 6-nitroquinolin-2(1H)-one. This reaction is typically carried out in the presence of a base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).[4]

Step 2: Nitration of 1-Ethylquinolin-2(1H)-one

Alternatively, one could start with the nitration of 1-ethylquinolin-2(1H)-one. The nitration of the quinolinone ring is a well-established electrophilic aromatic substitution. The reaction is typically performed using a mixture of nitric acid and sulfuric acid. The electron-donating character of the ethyl group at the nitrogen atom directs the nitration primarily to the 6-position.[5]

Comparative Analysis of Quinolinone Precursors

The choice of a quinolinone precursor is dictated by the desired substitution pattern and the intended synthetic transformations. Here, we compare 1-ethyl-6-nitroquinolin-2(1H)-one with other commonly employed precursors.

Precursor	Key Features	Advantages	Disadvantages
1-Ethyl-6-nitroquinolin-2(1H)-one	Activated for nucleophilic aromatic substitution (SNAr) at the 6-position. The nitro group can be reduced to an amine for further functionalization.	Versatile for introducing a variety of substituents at the 6-position. The ethyl group can influence solubility and metabolic stability.	The strong electron-withdrawing nature of the nitro group can deactivate the ring towards certain electrophilic substitutions.
6-Fluoroquinolin-2(1H)-one	The fluorine atom at the 6-position is a good leaving group for SNAr reactions. Fluorine substitution can enhance metabolic stability and binding affinity.[1]	Often leads to compounds with improved pharmacokinetic properties.	SNAr reactions may require harsher conditions compared to nitro-substituted precursors.
6-Chloroquinolin-2(1H)-one	The chlorine atom is another effective leaving group for SNAr reactions.[6]	Readily available and cost-effective starting material.	Generally less reactive than the corresponding fluoro and nitro derivatives in SNAr reactions.
4-Hydroxyquinolin-2(1H)-one	Tautomerizes with 2,4-dihydroxyquinoline. The hydroxyl group can be functionalized or used to direct further substitutions.[7][8]	Allows for the synthesis of a different class of quinolinone derivatives with unique biological activities.	The reactivity can be complex due to tautomerism, potentially leading to mixtures of products.

Reactivity and Synthetic Utility: A Deeper Dive

The substituents on the quinolinone ring play a crucial role in directing the course of chemical reactions.

Nucleophilic Aromatic Substitution (SNAr)

The presence of an electron-withdrawing group, such as a nitro or a halogen group, at the 6-position activates the ring for nucleophilic aromatic substitution. This allows for the introduction of a wide range of nucleophiles, including amines, alcohols, and thiols, providing a powerful tool for generating diverse chemical libraries. The reactivity order for SNAr at the 6-position is generally: NO₂ > F > Cl.[9]

Reduction of the Nitro Group

The nitro group of 1-ethyl-6-nitroquinolin-2(1H)-one can be readily reduced to an amino group using various reducing agents, such as tin(II) chloride or catalytic hydrogenation. This amino group serves as a versatile handle for further derivatization, including acylation, sulfonylation, and diazotization followed by substitution.

dot

Caption: Synthetic transformations of the 6-nitro group.

Applications in Medicinal Chemistry

The choice of the quinolinone precursor has a direct impact on the biological activity of the resulting compounds.

• Fluoroquinolones: The introduction of a fluorine atom at the 6-position is a hallmark of the fluoroquinolone class of antibiotics. The fluorine atom enhances the activity of these drugs against bacterial DNA gyrase and topoisomerase IV.[1]

• Anticancer Agents: Many quinolinone-based anticancer agents feature substituents at the 6- and 7-positions that are introduced via SNAr reactions on precursors like 6-fluoro- or 6-nitroquinolinones. These substituents can modulate the compound's interaction with protein kinases or other cellular targets.

dot

Caption: Relationship between precursors and bioactive derivatives.

Experimental Protocols

General Procedure for N-Alkylation of 6-Nitroquinolin-2(1H)-one

To a solution of 6-nitroquinolin-2(1H)-one (1.0 eq) in anhydrous DMF, potassium carbonate (2.0 eq) is added. The mixture is stirred at room temperature for 30 minutes. Ethyl iodide (1.5 eq) is then added, and the reaction mixture is stirred at 60 °C for 12 hours. After completion of the reaction (monitored by TLC), the mixture is poured into ice-water. The precipitated solid is filtered, washed with water, and dried to afford 1-ethyl-6-nitroquinolin-2(1H)-one. The crude product can be purified by recrystallization from ethanol.

General Procedure for Nucleophilic Aromatic Substitution (SNAr)

To a solution of 1-ethyl-6-nitroquinolin-2(1H)-one (1.0 eq) in a suitable solvent (e.g., DMSO, DMF), the desired nucleophile (1.2-2.0 eq) and a base (e.g., K₂CO₃, Et₃N) are added. The reaction mixture is heated at a temperature ranging from 80 to 150 °C for a period of 2 to 24 hours. The progress of the reaction is monitored by TLC or LC-MS. Upon completion, the reaction mixture is cooled to room temperature and poured into water. The product is then extracted with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Conclusion

The selection of a quinolinone precursor is a pivotal step in the design and synthesis of novel therapeutic agents. 1-Ethyl-6-nitroquinolin-2(1H)-one stands out as a particularly versatile precursor due to the dual reactivity imparted by the nitro and ethyl groups. The nitro group serves as an excellent leaving group for SNAr reactions and can be readily converted to a versatile amino functionality. The ethyl group can positively influence the pharmacokinetic profile of the final compound. By understanding the comparative advantages and disadvantages of different quinolinone precursors, medicinal chemists can make more informed decisions, ultimately accelerating the drug discovery process.

References

• Abdou, M. M. (2014). Chemistry of 4-hydroxy-2(1H)-quinolone. Part 2. As synthons in heterocyclic synthesis. Chemistry of Heterocyclic Compounds, 50(8), 1079-1115.
• Various Authors. (n.d.). Synthesis of Fluoroquinolone Antibiotics. Retrieved from a general chemical synthesis resource.
• Guedes, J., et al. (2026). Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media. Molecules, 31(3), 537.
• Ahmad, M. R., et al. (2018). Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. American Journal of Organic Chemistry, 5(4), 125-135.
• Various Authors. (n.d.). Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents.
• Chen, C.-L., et al. (2015). Studies on the alkylation of quinolin-2(1H)-one derivatives. Journal of the Chilean Chemical Society, 60(1), 2812-2816.
• Nishiwaki, N., et al. (2010).
• Various Authors. (2024). design & synthesis of fluoroquinolone through green chemistry approach. International Journal of Biology, Pharmacy and Allied Sciences, 13(5), 3488-3501.
• Various Authors. (2020). 4-Hydroxy-2-quinolones: syntheses, reactions and fused heterocycles. Molecules, 25(10), 2349.
• Various Authors. (n.d.). The Nitro-Chloro Substitution on Two Quinolinone-Chalcones: From Molecular Modeling to Antioxidant Potential. Molecules.
• Various Authors. (2020). Synthesis and Antimicrobial Activity of Novel 4-Hydroxy-2-quinolone Analogs. Molecules, 25(13), 3045.
• Various Authors. (n.d.). Synthesis of nitroquinoline derivatives.
• Various Authors. (n.d.). Synthesis, Characterization and Pharmacological Studies of Some Substituted Fluoroquinolones. Oriental Journal of Chemistry.
• Nishiwaki, N., et al. (2010).
• Various Authors. (2025). An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. Preprints.org.
• Ahamed, L. S., et al. (2018). Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives.
• Mitrović, A., et al. (2025). Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. Acta Pharmaceutica, 75(2), 235-257.
• Various Authors. (2021).
• Various Authors. (2017). Quinolones in Medicinal Chemistry: are Potential Applications Compromised by Limited Synthetic Approaches?.
• Various Authors. (n.d.). 260 quinolones for applications in medicinal chemistry: synthesis and structure. DOI.
• Various Authors. (2013). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry. Brieflands.
• Various Authors. (2011). Direct One-Pot Reductive N-Alkylation of Nitroarenes by using Alcohols with Supported Gold Catalysts.
• Various Authors. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
• Nishiwaki, N., et al. (2020). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules, 25(3), 673.
• Various Authors. (n.d.). Synthesis one pot of Alkyne-2-Chloroquinoline via a Passerini Reaction. Semantic Scholar.
• Various Authors. (2014). Utility of periodic mesoporous organosilica with sulfonic acid groups as an efficient and reusable catalyst for the synthesis of quinoline derivatives. International Journal of Chemical and Pharmaceutical Sciences, 5(2), 105-110.
• Various Authors. (2020).
• Abbas, S. F., & Tomma, J. H. (2021). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. International Journal of Drug Delivery Technology, 11(4), 1350-1354.
• Various Authors. (n.d.). Nucleophilic substitution of the nitro group, fluorine and chlorine in aromatic compounds. Russian Chemical Reviews.

• PubChem. (n.d.). 1-ethyl-6-nitroquinolin-2(1h)-one. Retrieved from [Link]

• Various Authors. (2013). Reductive N-Alkylation of Nitro Compounds to N-Alkyl and N,N-Dialkyl Amines with Glycerol as the Hydrogen Source. Organic Letters, 15(7), 1594-1597.
• Various Authors. (2016). Synthesis of Novel Ethyl 1-ethyl-6-fluoro-7-(fatty amido)-1,4-dihydro-4-oxoquinoline-3-carboxylate Derivatives and Their Biological Evaluation. Bioorganic & Medicinal Chemistry Letters, 26(2), 654-659.
• Various Authors. (n.d.). Synthesis of Ethyl 1-Ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate.

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Safety & Regulatory Compliance

1-ethyl-6-nitroquinolin-2(1H)-one proper disposal procedures

As a Senior Application Scientist, I cannot overstate the importance of rigorous operational controls when handling nitroquinoline derivatives like 1-ethyl-6-nitroquinolin-2(1H)-one. Frequently utilized in drug development and mutagenesis assays, this compound shares a structural and mechanistic lineage with known potent carcinogens. The presence of the nitro group on the quinoline core makes it highly reactive under biological conditions, demanding a zero-tolerance approach to environmental release.

This guide provides a self-validating, step-by-step framework for the safe handling, decontamination, and RCRA-compliant disposal of this compound. By understanding the chemical causality behind these protocols, your laboratory can ensure absolute personnel safety and regulatory compliance.

The Mechanistic Causality of Nitroquinoline Toxicity

To understand why our disposal requirements are so strict, we must first examine the molecule's behavior. Nitroquinolines are pro-carcinogens. Upon entering a biological system, the nitro group undergoes enzymatic reduction by cellular nitroreductases, forming a highly reactive hydroxylamine intermediate. Subsequent phase II esterification generates an electrophilic nitrenium ion that aggressively attacks nucleophilic centers in DNA (primarily purines), forming bulky DNA adducts[1].

Because this mechanism is so efficient, even trace environmental contamination can lead to severe ecological and biological consequences. Standard biological wastewater treatment cannot cleave the robust quinoline ring, meaning improper disposal leads to high environmental persistence.

Metabolic activation pathway of nitroquinolines leading to DNA adduct formation.

Quantitative Safety & Logistical Specifications

All operational parameters must be calibrated to mitigate the specific risks of mutagenic dust and persistent organic toxicity.

Parameter	Specification	Mechanistic Rationale
Storage Temperature	-20 °C[2]	Prevents thermal degradation and minimizes vapor pressure.
Respiratory Protection	N100 Cartridge (Full-face)[2]	Filters 99.97% of airborne mutagenic particulates if outside a hood.
Glove Material	Double Nitrile (≥8 mil)	Nitroaromatics permeate thin latex; double layer ensures breach detection.
Waste Classification	RCRA Toxic / Mutagenic[1]	High environmental persistence and aquatic toxicity.
Disposal Method	High-Temp Incineration[3]	Cleaves the robust quinoline ring, neutralizing the pro-carcinogen.

Experimental Protocols: Handling, Segregation, and Disposal

Every protocol described below operates as a self-validating system . Do not proceed to the next step unless the validation check of the current step has been successfully met.

Workflow A: Primary Containment and Routine Handling

• Engineering Control Verification: Conduct all work inside a Class II, Type B2 Biological Safety Cabinet (BSC) or a hard-ducted chemical fume hood.

  • Validation Check: Before opening the chemical vial, verify the inward airflow using a digital monitor or smoke pencil. If flow is <100 fpm, abort the procedure.

• PPE Donning: Equip double nitrile gloves, a disposable Tyvek lab coat, and safety goggles.

  • Causality: Nitroaromatics can permeate standard latex. Double-gloving allows for the immediate removal of the outer layer if contamination is suspected, without compromising the primary skin barrier.

• Manipulation: Weigh the solid 1-ethyl-6-nitroquinolin-2(1H)-one using an enclosed analytical balance. Utilize anti-static weighing boats to minimize electrostatic repulsion and subsequent aerosolization of the mutagenic powder.

• Decontamination of Reusables: Wipe down spatulas and balances with a solvent compatible with the compound (e.g., small amounts of DMSO or ethanol), immediately disposing of the wipes as solid hazardous waste.

Workflow B: Waste Segregation and RCRA-Compliant Disposal

Under no circumstances should this compound enter the municipal sewer system. This aligns with the strict [4].

• Liquid Waste Collection: Collect all organic solvent waste containing the compound in a high-density polyethylene (HDPE) carboy.

  • Causality: HDPE provides superior chemical resistance to the organic solvents (like DMSO or DMF) typically required to dissolve quinolines.

• Aqueous Waste Segregation: Do not mix nitroquinoline waste with highly acidic aqueous waste streams.

  • Causality: Nitroquinolines can precipitate or undergo unpredictable exothermic side reactions in highly acidic environments. Maintain a neutral to slightly basic pH in the waste container.

• Solid Waste Containment: Place all contaminated consumables (pipette tips, weighing paper, outer gloves) into a chemically compatible, sealable secondary container.

• Labeling and Staging: Affix a RCRA-compliant "Hazardous Waste" label immediately. Explicitly mark the container as "Toxic/Mutagenic - Contains Nitroquinoline." Store the waste in a cool, dry, well-ventilated staging area[2].

• Final Disposal Route: Transfer the logged waste to your Environmental Health and Safety (EHS) department or a for high-temperature incineration[3].

  • Validation Check: Cross-reference the final waste log with the initial dispensed mass. A mass balance discrepancy indicates potential uncontained contamination in the laboratory.

Workflow C: Emergency Spill Decontamination

If a spill occurs outside of primary engineering controls, execute the following steps immediately:

• Isolation: Immediately evacuate the immediate area. Allow aerosols to settle for at least 30 minutes if a dry powder spill has occurred.

• PPE Escalation: Don a before re-entering the spill zone[2].

• Dust Suppression: Do not dry sweep. Gently cover the spill with damp absorbent pads (using water or a 10% sodium hypochlorite solution) to suppress dust.

  • Causality: Wetting the powder prevents inhalation exposure during mechanical cleanup.

• Collection: Sweep the dampened material using non-sparking tools into a puncture-resistant hazardous waste container. Wash the area with a strong laboratory detergent and water, collecting all rinsate as hazardous liquid waste.

References

• Title: Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: 4-Nitroquinoline-1-oxide Standard Operating Procedure Source: University of Georgia Office of Research / Environmental Safety Division URL: [Link]

Sources

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• 2. research.uga.edu [research.uga.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling 1-ethyl-6-nitroquinolin-2(1H)-one

Advanced Safety and Operational Guide: Handling 1-Ethyl-6-nitroquinolin-2(1H)-one

As a Senior Application Scientist, I recognize that handling specialized chemical intermediates requires more than just reading a standard safety data sheet. 1-ethyl-6-nitroquinolin-2(1H)-one is a highly specific, critical building block used extensively in the synthesis of Proteolysis Targeting Chimeras (PROTACs), particularly those designed to degrade the B-cell lymphoma 6 (BCL6) protein 12.

While its planar quinolone core and highly electrophilic nitroaromatic system make it synthetically valuable for nucleophilic aromatic substitution (SNAr), these exact structural features dictate a stringent toxicological profile. Nitroaromatic compounds are notoriously susceptible to in vivo single-electron reduction by nitroreductases. This bioreduction generates reactive nitro anion radicals, nitroso intermediates, and hydroxylamines that can induce severe oxidative stress and form mutagenic DNA adducts 3.

To build a secure and efficient laboratory environment, this guide provides field-proven, step-by-step protocols that directly answer your operational questions, ensuring that every procedure acts as a self-validating safety system.

Quantitative PPE & Material Compatibility Matrix

Standard laboratory attire is insufficient for handling mutagenic nitroaromatic powders, especially when they are subsequently dissolved in highly permeating solvents like DMSO or DMF during PROTAC synthesis. The following tables summarize the mandatory Personal Protective Equipment (PPE) and quantitative material compatibility data.

Table 1: Core PPE Requirements

Protection Category	Recommended Equipment	Mechanistic Justification
Respiratory	N100 / P100 Particulate Respirator	Prevents inhalation of fine crystalline dust. Nitroaromatics have high alveolar absorption rates 4.
Eye/Face	Splash Goggles + Polycarbonate Shield	Protects ocular mucosa from dust dispersion and solvent splashes during transfer.

| Body | Disposable Tyvek® Coveralls | Prevents the accumulation of static-charged particulate matter on standard cotton lab coats. |

Table 2: Glove Compatibility for PROTAC Synthesis Solvents

Glove Material	Solvent Compatibility (DMSO/DMF)	Breakthrough Time (ASTM F739)	Operational Directive
Nitrile (Standard)	Poor	< 5 minutes	Use only as an inner layer to protect against dry powder before solvent addition.

| Butyl Rubber | Excellent | > 480 minutes | Mandatory outer layer during reaction setup. Prevents solvent-mediated dermal absorption. |

Operational Workflow: Safe Weighing and Reaction Setup

This protocol is designed as a self-validating system. By controlling the physical environment (static charge) and the chemical environment (closed-system solvent addition), we eliminate the primary vectors of exposure.

Step 1: Environmental Preparation

• Action: Line the analytical balance area within a certified Class II Type B2 Biological Safety Cabinet or Chemical Fume Hood with an anti-static weighing mat.

• Causality: Nitroaromatic powders often accumulate electrostatic charge during storage. An anti-static environment prevents the dry solid from repelling off the spatula and dispersing into the ambient air, neutralizing the inhalation risk.

Step 2: Precision Weighing

• Action: Use a grounded, stainless-steel spatula and an anti-static weigh boat. Tare the boat, weigh the required mass of 1-ethyl-6-nitroquinolin-2(1H)-one, and immediately cap the source vial.

• Causality: Stainless steel prevents static cling compared to plastic spatulas, ensuring precise mass transfer and minimizing residual contamination on your tools.

Step 3: Solvent Addition (Closed System)

• Action: Transfer the solid to a round-bottom flask or reaction vial. Seal the vessel with a septum. Inject the reaction solvent (e.g., DMSO or DMF) via syringe directly through the septum.

• Causality: Dissolving the compound in a closed system eliminates the risk of aerosolizing the powder during the exothermic or physical displacement phase of solvent addition.

• System Validation: The protocol is considered successfully validated when the weigh boat is rinsed with solvent directly into the waste stream, and visual inspection confirms absolutely no yellow particulate residue remains on the anti-static mat or tools.

Spill Response and Disposal Plan

Nitroaromatic spills cannot be treated like standard organic salts. Dry sweeping is strictly prohibited.

Step 1: Containment of Solid Spills

• Action: Gently cover the spilled powder with absorbent paper towels lightly dampened with water or a low-volatility solvent (e.g., a mild surfactant solution).

• Causality: Dry sweeping generates a highly respirable dust cloud, maximizing inhalation exposure to the mutagenic nitroquinoline core. Wetting the powder increases its cohesive forces, preventing aerosolization.

Step 2: Chemical Decontamination

• Action: Wipe the area inward from the edges to prevent spreading. Wash the surface with a 10% bleach (sodium hypochlorite) solution, followed by a thorough water rinse.

• Causality: While the nitro group is inherently stable, strong oxidizers degrade the organic framework of residual trace contaminants, ensuring the surface is chemically neutralized.

Step 3: Compliant Disposal

• Action: Place all contaminated wipes, PPE, and anti-static mats into a sealed, clearly labeled hazardous waste container destined for high-temperature incineration.

• Causality: High-temperature incineration completely destroys the stable quinolone ring system, preventing the severe environmental contamination and aquatic toxicity associated with nitroaromatic runoff.

Workflow Visualization

Figure 1: Safe handling and spill response workflow for 1-ethyl-6-nitroquinolin-2(1H)-one.

References

• Bifunctional molecules containing an e3 ubiquitine ligase binding moiety linked to a bcl6 targeting moiety. Google Patents (WO2021077010A1).
• Modulators of bcl6 proteolysis and associated methods of use. Google Patents (WO2022221673A1).
• Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO.
• Material Safety Data Sheet - 4-Nitroquinoline-n-oxide. Cole-Parmer.

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